Cas no 2162393-83-9 (2-2-oxo-4-(trifluoroacetyl)piperazin-1-ylacetic acid)

2-2-oxo-4-(trifluoroacetyl)piperazin-1-ylacetic acid is a specialized organic compound featuring a piperazine core functionalized with a trifluoroacetyl group and an acetic acid moiety. Its structural design offers unique reactivity, making it valuable in pharmaceutical and agrochemical synthesis. The trifluoroacetyl group enhances electrophilic properties, facilitating selective modifications, while the acetic acid side chain provides versatility for further derivatization. This compound is particularly useful as an intermediate in the development of bioactive molecules, owing to its stability and compatibility with various reaction conditions. Its well-defined molecular architecture ensures consistent performance in synthetic applications, supporting efficient and precise chemical transformations.
2-2-oxo-4-(trifluoroacetyl)piperazin-1-ylacetic acid structure
2162393-83-9 structure
Product Name:2-2-oxo-4-(trifluoroacetyl)piperazin-1-ylacetic acid
CAS No:2162393-83-9
MF:C8H9F3N2O4
MW:254.163272619247
CID:5613659
PubChem ID:165914142
Update Time:2025-06-11

2-2-oxo-4-(trifluoroacetyl)piperazin-1-ylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2162393-83-9
    • EN300-3223919
    • 2-[2-oxo-4-(trifluoroacetyl)piperazin-1-yl]acetic acid
    • 2-2-oxo-4-(trifluoroacetyl)piperazin-1-ylacetic acid
    • Inchi: 1S/C8H9F3N2O4/c9-8(10,11)7(17)13-2-1-12(4-6(15)16)5(14)3-13/h1-4H2,(H,15,16)
    • InChI Key: XFJOODNRHWGIOS-UHFFFAOYSA-N
    • SMILES: FC(C(N1CC(N(CC(=O)O)CC1)=O)=O)(F)F

Computed Properties

  • Exact Mass: 254.05144126g/mol
  • Monoisotopic Mass: 254.05144126g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 77.9Ų

2-2-oxo-4-(trifluoroacetyl)piperazin-1-ylacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-3223919-0.05g
2-[2-oxo-4-(trifluoroacetyl)piperazin-1-yl]acetic acid
2162393-83-9 95.0%
0.05g
$647.0 2025-03-19
Enamine
EN300-3223919-0.1g
2-[2-oxo-4-(trifluoroacetyl)piperazin-1-yl]acetic acid
2162393-83-9 95.0%
0.1g
$678.0 2025-03-19
Enamine
EN300-3223919-0.25g
2-[2-oxo-4-(trifluoroacetyl)piperazin-1-yl]acetic acid
2162393-83-9 95.0%
0.25g
$708.0 2025-03-19
Enamine
EN300-3223919-0.5g
2-[2-oxo-4-(trifluoroacetyl)piperazin-1-yl]acetic acid
2162393-83-9 95.0%
0.5g
$739.0 2025-03-19
Enamine
EN300-3223919-1.0g
2-[2-oxo-4-(trifluoroacetyl)piperazin-1-yl]acetic acid
2162393-83-9 95.0%
1.0g
$770.0 2025-03-19
Enamine
EN300-3223919-2.5g
2-[2-oxo-4-(trifluoroacetyl)piperazin-1-yl]acetic acid
2162393-83-9 95.0%
2.5g
$1509.0 2025-03-19
Enamine
EN300-3223919-5.0g
2-[2-oxo-4-(trifluoroacetyl)piperazin-1-yl]acetic acid
2162393-83-9 95.0%
5.0g
$2235.0 2025-03-19
Enamine
EN300-3223919-10.0g
2-[2-oxo-4-(trifluoroacetyl)piperazin-1-yl]acetic acid
2162393-83-9 95.0%
10.0g
$3315.0 2025-03-19
Enamine
EN300-3223919-1g
2-[2-oxo-4-(trifluoroacetyl)piperazin-1-yl]acetic acid
2162393-83-9
1g
$770.0 2023-09-04
Enamine
EN300-3223919-5g
2-[2-oxo-4-(trifluoroacetyl)piperazin-1-yl]acetic acid
2162393-83-9
5g
$2235.0 2023-09-04

Additional information on 2-2-oxo-4-(trifluoroacetyl)piperazin-1-ylacetic acid

Recent Advances in the Study of 2-2-oxo-4-(trifluoroacetyl)piperazin-1-ylacetic acid (CAS: 2162393-83-9)

The compound 2-2-oxo-4-(trifluoroacetyl)piperazin-1-ylacetic acid (CAS: 2162393-83-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoroacetyl and piperazine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug development.

One of the most notable advancements in the study of this compound is its role as a precursor in the synthesis of novel protease inhibitors. Researchers have demonstrated that the trifluoroacetyl group enhances the compound's binding affinity to specific enzymatic targets, making it a valuable scaffold for designing inhibitors against diseases such as hepatitis C and COVID-19. The piperazine ring further contributes to its metabolic stability, a critical factor in drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists explored the structural optimization of 2-2-oxo-4-(trifluoroacetyl)piperazin-1-ylacetic acid to improve its pharmacokinetic profile. The study utilized computational modeling and in vitro assays to identify derivatives with enhanced bioavailability and reduced toxicity. These findings underscore the compound's versatility and its potential to serve as a cornerstone in the development of next-generation therapeutics.

Another area of interest is the compound's application in targeted drug delivery systems. Recent research has highlighted its ability to form stable conjugates with nanoparticles, enabling precise delivery of therapeutic agents to diseased tissues. This approach has shown particular promise in oncology, where targeted delivery can minimize off-target effects and improve treatment efficacy.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 2-2-oxo-4-(trifluoroacetyl)piperazin-1-ylacetic acid. Current methods often yield low quantities of the desired product, necessitating further optimization of synthetic protocols. Researchers are actively exploring green chemistry approaches to address these limitations, with the aim of making the compound more accessible for industrial applications.

In conclusion, 2-2-oxo-4-(trifluoroacetyl)piperazin-1-ylacetic acid (CAS: 2162393-83-9) represents a promising candidate for drug development, with applications ranging from protease inhibition to targeted drug delivery. Ongoing research efforts are expected to further elucidate its mechanistic insights and expand its therapeutic potential. The compound's unique chemical properties and versatility make it a valuable asset in the quest for innovative treatments for complex diseases.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司